1-[(2-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-cyclopropylsulfonylpiperazine
• InChI: InChI=1S/C14H19ClN2O2S/c15-14-4-2-1-3-12(14)11-16-7-9-17(10-8-16)20(18,19)13-5-6-13/h1-4,13H,5-11H2
• InChI Key: JZJMBJYEUKDUNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3Cl
• Molecular Formula: C14H19ClN2O2S
• Molecular Weight: 314.8 g/mol

Description

This compound is a derivative of piperazine, a class of organic compounds that are frequently found in biologically active compounds. Piperazine derivatives have been designed, synthesized, and tested for in vivo anti-allergic activities. Most of these derivatives exhibited significant effects on both allergic asthma and allergic itching.

Synthesis Analysis

The synthesis of piperazine derivatives has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis. A Pd-catalyzed methodology provides an efficient synthetic route to biologically relevant arylpiperazines under aerobic conditions.

Chemical Reactions Analysis

Piperazine derivatives have been used in various chemical reactions. They are often used in the treatment of allergies, as they have a higher affinity to H1 receptors than histamine. The piperazine scaffold is a privileged structure frequently found in biologically active compounds.

Safety and Hazards

The safety data sheet for a related compound, 1- (4-Chlorophenyl)piperazine dihydrochloride, indicates that it causes severe skin burns and eye damage, may cause an allergic skin reaction, and is suspected of damaging fertility or the unborn child.

Mechanism of Action

Target of Action

Similar compounds, such as piperazine derivatives, are known to interact withH1 receptors . These receptors play a crucial role in allergic reactions, as they bind with histamine, a compound released by the body during an allergic response .

Mode of Action

It’s known that piperazine derivatives, which have a similar structure, act asH1 receptor antagonists . They have a higher affinity to H1 receptors than histamine, meaning they can prevent histamine from binding to these receptors and triggering an allergic response .

Biochemical Pathways

By acting as an h1 receptor antagonist, it can be inferred that this compound would affect thehistamine-mediated signaling pathway . By blocking the action of histamine, it could potentially prevent the downstream effects of histamine binding, such as inflammation and allergic reactions .

Result of Action

Based on its potential role as an h1 receptor antagonist, it can be inferred that it may help toreduce allergic reactions . By preventing histamine from binding to H1 receptors, it could potentially reduce inflammation and other symptoms associated with allergies .